Cas no 1805240-97-4 (4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1805240-97-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4861320
• Update Time: 2025-10-29

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C7H5BrF3NO/c8-4-1-3(2-13)12-7(11)5(4)6(9)10/h1,6,13H,2H2
• InChI Key： SOXRYXHUYDSLHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1805240-97-4): A Comprehensive Overview

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1805240-97-4) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structure and functional groups, has garnered considerable attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol.

Chemical Structure and Properties

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol is a halogenated pyridine derivative with a molecular formula of C₈H₅BrF₃NO. The presence of bromine, difluoromethyl, and fluorine substituents on the pyridine ring imparts unique chemical and physical properties to this compound. The bromine atom at the 4-position and the difluoromethyl group at the 3-position contribute to its reactivity and stability, making it an attractive intermediate in organic synthesis. The hydroxyl group at the 6-position further enhances its functionality by enabling various chemical transformations.

The compound is a white crystalline solid with a melting point of approximately 110°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various synthetic reactions and analytical techniques.

Synthesis Methods

The synthesis of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol has been extensively studied, and several methods have been reported in the literature. One common approach involves the sequential functionalization of a pyridine scaffold. The process typically begins with the bromination of a substituted pyridine followed by the introduction of the difluoromethyl group via a nucleophilic substitution reaction. The final step involves the installation of the hydroxyl group through a hydrolysis or reduction reaction.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using a palladium-catalyzed cross-coupling reaction followed by a selective hydrolysis step. This method offers high yields and excellent purity, making it suitable for large-scale production.

Applications in Pharmaceutical Research

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol has shown promise in various pharmaceutical applications due to its unique structural features. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The presence of halogenated functionalities and the pyridine ring makes it an ideal candidate for developing compounds with enhanced biological activity.

A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers attributed the enhanced activity to the improved lipophilicity and metabolic stability provided by the difluoromethyl group.

In addition to antiviral applications, 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol has also been explored for its potential as an inhibitor of specific enzymes involved in cancer progression. A recent study published in Cancer Research demonstrated that derivatives of this compound effectively inhibited the activity of kinases implicated in tumor growth and metastasis. These findings highlight the versatility of 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol as a lead compound for drug discovery.

Safety Considerations and Handling

While 4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol is not classified as a hazardous material, proper handling precautions should be taken to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In case of accidental exposure, appropriate first aid measures should be taken immediately. If skin contact occurs, wash the affected area with plenty of water for at least 15 minutes. If inhalation occurs, move to fresh air and seek medical attention if symptoms persist.

Conclusion

4-Bromo-3-(difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1805240-97-4) is a valuable compound with diverse applications in pharmaceutical research and development. Its unique chemical structure provides a foundation for developing novel drugs with enhanced biological activity and therapeutic potential. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field of medicinal chemistry.